Cas no 801303-26-4 (Benzoic acid,4-(2-methyl-1-oxobutyl)-, ethyl ester)

Benzoic acid,4-(2-methyl-1-oxobutyl)-, ethyl ester structure
801303-26-4 structure
Product Name:Benzoic acid,4-(2-methyl-1-oxobutyl)-, ethyl ester
CAS No:801303-26-4
MF:C14H18O3
MW:234.290924549103
CID:713040
PubChem ID:45116508
Update Time:2025-04-19

Benzoic acid,4-(2-methyl-1-oxobutyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid,4-(2-methyl-1-oxobutyl)-, ethyl ester
    • Benzoic acid, 4-(2-methyl-1-oxobutyl)-, ethyl ester (9CI)
    • (+/-)-Ethyl 4-(1-oxo-2-methylbutyl)benzoate
    • Ethyl 4-(2-methylbutanoyl)benzoate
    • 801303-26-4
    • FT-0703443
    • UYKLBLGHVLRAOL-UHFFFAOYSA-N
    • Benzoic acid,4-(2-methyl-1-oxobutyl)-,ethyl ester(9ci)
    • Inchi: 1S/C14H18O3/c1-4-10(3)13(15)11-6-8-12(9-7-11)14(16)17-5-2/h6-10H,4-5H2,1-3H3
    • InChI Key: UYKLBLGHVLRAOL-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC(C(=O)OCC)=CC=1)C(C)CC

Computed Properties

  • Exact Mass: 234.126
  • Monoisotopic Mass: 234.126
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 6
  • Complexity: 265
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 43.4A^2
  • XLogP3: 3.2
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